Cas no 853319-62-7 (methyl 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate)

• Product Name: methyl 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate
• CAS No: 853319-62-7
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD07799323
• CID: 1071920
• PubChem ID: 40488790
• Update Time: 2025-05-20

methyl 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (6-oxo-3-phenylpyridazin-1(6H)-yl)acetate
• methyl 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate
• 853319-62-7
• CS-0456253
• MFCD07799323
• NS-03494
• EN300-302465
• Methyl 2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetate
• methyl (6-oxo-3-phenyl-1(6H)-pyridazinyl)acetate
• methyl 2-(6-oxo-3-phenylpyridazin-1-yl)acetate
• Methyl2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetate
• AKOS005175246
• ALBB-015635
• 1(6H)-pyridazineacetic acid, 6-oxo-3-phenyl-, methyl ester
• STK935106

• MDL： MFCD07799323
• Inchi： 1S/C13H12N2O3/c1-18-13(17)9-15-12(16)8-7-11(14-15)10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： JLFXLYDKBDJTQE-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

methyl 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate

Methyl 2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate: A Comprehensive Overview

Methyl 2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate, also known by its CAS number 853319-62-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a dihydropyridazine ring system with a phenyl group at position 3 and an oxo group at position 6. The acetate group attached to the methyl ester further enhances its chemical versatility.

The synthesis of methyl 2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

In terms of biological activity, methyl 2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate has shown promising results in preliminary studies. It exhibits potent anti-inflammatory properties, which make it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, this compound has demonstrated moderate cytotoxicity against certain cancer cell lines, suggesting its potential role in anticancer therapy. Ongoing research is focused on understanding the molecular mechanisms underlying these activities and exploring its efficacy in preclinical models.

The structural uniqueness of methyl 2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yli) lies in its dihydropyridazine core, which provides a platform for further functionalization. By modifying the substituents on the ring system or introducing additional functional groups, researchers can tailor the physicochemical properties and biological activities of this compound. For instance, the introduction of electron-withdrawing groups has been shown to enhance its stability and solubility, which are critical factors for drug delivery.

From an analytical standpoint, methyl 2-(6-Oxo... has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure and conformational dynamics. Furthermore, computational studies using molecular modeling tools have shed light on its interaction with biological targets at the molecular level.

In conclusion, methyl 2-(6-Oxo... is a versatile compound with immense potential in various areas of chemical research and pharmaceutical development. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic agents.